Epdad
Overview
Description
Epdad, also known as Epdad, is a useful research compound. Its molecular formula is C22H26N6O13P2 and its molecular weight is 644.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Epdad suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Epdad including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
94516-25-3 |
|---|---|
Product Name |
Epdad |
Molecular Formula |
C22H26N6O13P2 |
Molecular Weight |
644.4 g/mol |
IUPAC Name |
[[(2R,3S,4R)-3,4-dihydroxy-5-imidazo[2,1-f]purin-3-yloxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-3,4-dihydroxy-5-pyridin-1-ium-1-yloxolan-2-yl]methyl phosphate |
InChI |
InChI=1S/C22H26N6O13P2/c29-15-12(39-21(17(15)31)26-5-2-1-3-6-26)8-37-42(33,34)41-43(35,36)38-9-13-16(30)18(32)22(40-13)28-11-24-14-19-23-4-7-27(19)10-25-20(14)28/h1-7,10-13,15-18,21-22,29-32H,8-9H2,(H-,33,34,35,36)/t12-,13-,15-,16-,17-,18-,21-,22?/m1/s1 |
InChI Key |
AOGLNQMZTPNQIN-GDJMGIOISA-N |
Isomeric SMILES |
C1=CC=[N+](C=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])OP(=O)(O)OC[C@@H]3[C@H]([C@H](C(O3)N4C=NC5=C4N=CN6C5=NC=C6)O)O)O)O |
SMILES |
C1=CC=[N+](C=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C4N=CN6C5=NC=C6)O)O)O)O |
Canonical SMILES |
C1=CC=[N+](C=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C4N=CN6C5=NC=C6)O)O)O)O |
synonyms |
EPDAD pyridine 1,N(6)-ethenoadenine dinucleotide |
Origin of Product |
United States |
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